2-(4-bromophenyl)-3-(3-methoxypropyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 2-(4-bromophenyl)-3-(3-methoxypropyl)chromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C21H17BrN2O4/c1-27-12-4-11-24-19(13-7-9-14(22)10-8-13)23-20-17(21(24)26)18(25)15-5-2-3-6-16(15)28-20/h2-3,5-10H,4,11-12H2,1H3
• InChI Key: XMRLPULEEXUBPZ-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=NC2=C(C1=O)C(=O)C3=CC=CC=C3O2)C4=CC=C(C=C4)Br
• Molecular Formula: C21H17BrN2O4
• Molecular Weight: 441.3 g/mol

Description

2-(4-bromophenyl)-3-(3-methoxypropyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione is a chemical compound that belongs to the chromeno[2,3-d]pyrimidine family. It has been widely studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is part of a broader class of heterocycles important in pharmaceutical chemistry, including naphthoand benzopyranopyrimidines. These compounds exhibit diverse biological activities such as antibacterial and fungicidal effects, and some are known to behave as antagonists of the neuropeptide S receptor and exhibit antiallergic properties. Various synthesis methods, like reduction of 2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones or cyclization of barbituric acid derivatives, are employed to produce these compounds (Osyanin et al., 2014).

Medicinal Chemistry and Antimicrobial Activity

• Novel chromeno pyrimidinones have been synthesized and evaluated for their antimicrobial activity, showing inhibitory effects on various bacterial and fungal strains. This highlights the potential of these compounds in developing new antimicrobial agents (Banothu & Bavanthula, 2012).
• Another study synthesized various chromeno pyrimidinone derivatives, focusing on their antitubercular and antimicrobial activities. Some of these compounds exhibited significant activity against Mycobacterium tuberculosis and various other bacterial and fungal strains (Kamdar et al., 2011).

Catalysis and Chemical Sensors

• Research has also been conducted on the use of chromeno pyrimidinone derivatives in catalysis and as chemosensors. For instance, a study developed a new colorimetric chemosensor using chromeno pyrimidine-dione derivatives, demonstrating high sensitivity towards Hg2+ ions. This application in detecting heavy metal ions is crucial in environmental monitoring and safety (Jamasbi et al., 2021).

Structural Studies and Crystallography

• Structural analysis of related compounds like 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones has been carried out to understand their molecular and crystal structures. Such studies are fundamental in drug design and material science, providing insights into the physical and chemical properties of these compounds (Trilleras et al., 2009).